Cas no 474888-56-7 (3-[(4-Bromophenyl)methyl]-3-methyloxetane)

• Product Name: 3-[(4-Bromophenyl)methyl]-3-methyloxetane
• CAS No: 474888-56-7
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 2828492
• PubChem ID: 71362924
• Update Time: 2025-04-21

3-[(4-Bromophenyl)methyl]-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 474888-56-7
• 3-[(4-Bromophenyl)methyl]-3-methyloxetane
• DTXSID90786523

• Inchi： 1S/C11H13BrO/c1-11(7-13-8-11)6-9-2-4-10(12)5-3-9/h2-5H,6-8H2,1H3
• InChI Key： PDEVYBNWXCXYSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(C)COC1

Computed Properties

• Exact Mass: 240.01498Da
• Monoisotopic Mass: 240.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų